Cas no 78843-64-8 (1,2-Heptanediol, (2R)-)

1,2-Heptanediol, (2R)- structure
1,2-Heptanediol, (2R)- structure
Product Name:1,2-Heptanediol, (2R)-
CAS No:78843-64-8
MF:C7H16O2
MW:132.200742721558
CID:553561
PubChem ID:10394047
Update Time:2025-04-19

1,2-Heptanediol, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Heptanediol, (2R)-
    • (2R)-heptane-1,2-diol
    • (R)-(+)-1,2-HEPTANEDIOL
    • (R)-Heptane-1,2-diol
    • 1,2-Heptanediol,(R)-
    • SCHEMBL9353298
    • 78843-64-8
    • DTXSID30439142
    • AG-H-16174
    • Inchi: 1S/C7H16O2/c1-2-3-4-5-7(9)6-8/h7-9H,2-6H2,1H3/t7-/m1/s1
    • InChI Key: GCXZDAKFJKCPGK-SSDOTTSWSA-N
    • SMILES: O[C@@H](CO)CCCCC

Computed Properties

  • Exact Mass: 132.115029749g/mol
  • Monoisotopic Mass: 132.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 54.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 0.91990
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